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Compound of Interest

Compound Name: 3,5-Dimethoxyisonicotinic acid

CAS No.: 444087-36-9

Cat. No.: B3190562

Get Quote

This technical guide provides a detailed analysis of the spectroscopic data for 2,6-

dimethoxyisonicotinic acid, a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[1][2] Designed for researchers, scientists, and professionals in drug

development, this document offers in-depth insights into the nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data of this compound, underpinned by

established scientific principles.

Molecular Structure and Spectroscopic Overview
2,6-Dimethoxyisonicotinic acid (CAS: 6274-82-4) possesses a pyridine ring substituted with two

methoxy groups and a carboxylic acid group.[1][2][3][4] This unique arrangement of functional

groups gives rise to a distinct spectroscopic fingerprint, which is crucial for its identification and

characterization.

Molecular Formula: C₈H₉NO₄[2][3]

Molecular Weight: 183.16 g/mol [2][3]

Structure:
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This guide will systematically explore the expected and observed data from ¹H NMR, ¹³C NMR,

IR, and MS analyses, providing a comprehensive understanding of the molecule's structural

features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For 2,6-dimethoxyisonicotinic acid, both ¹H and ¹³C NMR provide critical information

about the electronic environment of the protons and carbons.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2,6-dimethoxyisonicotinic acid is expected to show three distinct

signals: a singlet for the two equivalent aromatic protons, a singlet for the six equivalent

protons of the two methoxy groups, and a broad singlet for the acidic proton of the carboxylic

acid.

Predicted ¹H NMR Data (500 MHz, DMSO-d₆):

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~13.5 broad s 1H -COOH

~7.2 s 2H Ar-H

~3.9 s 6H -OCH₃

Rationale for Predictions:

Aromatic Protons (Ar-H): The two protons on the pyridine ring are in identical chemical

environments, leading to a single signal. Their chemical shift is influenced by the electron-

donating methoxy groups and the electron-withdrawing carboxylic acid group.

Methoxy Protons (-OCH₃): The six protons of the two methoxy groups are equivalent and

therefore resonate as a single singlet. Their chemical shift is characteristic of methoxy

groups attached to an aromatic ring.
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Carboxylic Acid Proton (-COOH): The acidic proton of the carboxylic acid is typically

observed as a broad singlet at a downfield chemical shift, and its position can be

concentration and temperature-dependent.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum is expected to display five signals, corresponding to the five unique

carbon environments in the molecule.

Predicted ¹³C NMR Data (125 MHz, DMSO-d₆):

Chemical Shift (δ, ppm) Assignment

~165 C=O

~162 C2, C6

~148 C4

~108 C3, C5

~55 -OCH₃

Rationale for Predictions:

Carbonyl Carbon (C=O): The carbon of the carboxylic acid group is the most deshielded and

appears at the lowest field.

Ring Carbons (C2, C6, C4, C3, C5): The chemical shifts of the pyridine ring carbons are

influenced by the substituents. The carbons bearing the methoxy groups (C2 and C6) are

expected to be downfield due to the oxygen atom's electronegativity. The carbon attached to

the carboxylic acid (C4) will also be downfield. The remaining ring carbons (C3 and C5) will

be at a higher field.

Methoxy Carbons (-OCH₃): The carbons of the methoxy groups are expected in the typical

region for such functional groups.

Experimental Protocol for NMR Spectroscopy
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A standardized protocol for acquiring high-quality NMR spectra is essential for accurate

structural elucidation.

Step-by-Step Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of 2,6-dimethoxyisonicotinic acid in 0.6

mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 or 500 MHz) for optimal

resolution and sensitivity.[5]

¹H NMR Acquisition:

Tune and shim the spectrometer to ensure a homogeneous magnetic field.

Acquire a standard one-pulse ¹H NMR spectrum with a sufficient number of scans to

achieve a good signal-to-noise ratio.

Reference the spectrum to the residual solvent peak.[5][6]

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Use a sufficient number of scans and a suitable relaxation delay to ensure quantitative

detection of all carbon signals.

Reference the spectrum to the solvent peak.[5][6]

Data Processing: Process the raw data using appropriate software, including Fourier

transformation, phase correction, and baseline correction.

Workflow for NMR Analysis:
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Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Predicted IR Absorption Bands:

Frequency (cm⁻¹) Vibration Functional Group

3300-2500 (broad) O-H stretch Carboxylic acid

~1700 C=O stretch Carboxylic acid

~1600, ~1560 C=C, C=N stretch Aromatic ring

~1250, ~1050 C-O stretch Methoxy

~2950 C-H stretch Methoxy

Rationale for Predictions:

O-H Stretch: The carboxylic acid O-H bond exhibits a very broad absorption band due to

hydrogen bonding.
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C=O Stretch: The carbonyl group of the carboxylic acid gives a strong, sharp absorption

band.

Aromatic Stretches: The C=C and C=N bonds of the pyridine ring have characteristic

stretching vibrations in the 1600-1450 cm⁻¹ region.

C-O Stretches: The C-O bonds of the methoxy groups will show strong absorptions in the

fingerprint region.

C-H Stretches: The C-H bonds of the methoxy groups will have stretching vibrations just

below 3000 cm⁻¹.

Experimental Protocol for IR Spectroscopy
Step-by-Step Protocol (KBr Pellet Method):

Sample Preparation: Mix a small amount of 2,6-dimethoxyisonicotinic acid (1-2 mg) with

approximately 100-200 mg of dry potassium bromide (KBr) powder in a mortar and pestle.

Pellet Formation: Grind the mixture to a fine powder and press it into a transparent pellet

using a hydraulic press.

Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and

acquire the spectrum.

Background Correction: Acquire a background spectrum of the empty spectrometer to

subtract any atmospheric H₂O and CO₂ absorptions.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

Observed Mass Spectrometry Data (Electron Ionization - EI):

The NIST mass spectrum for 2,6-dimethoxyisonicotinic acid shows the following major peaks:

[3]
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m/z Relative Intensity Proposed Fragment

183 High [M]⁺ (Molecular Ion)

182 Moderate [M-H]⁺

153 Moderate [M-CH₂O]⁺

Interpretation of Fragmentation:

m/z 183: This is the molecular ion peak, corresponding to the intact molecule with one

electron removed. Its presence confirms the molecular weight of the compound.

m/z 182: This peak likely arises from the loss of a hydrogen radical from the molecular ion.

m/z 153: This significant fragment can be attributed to the loss of a neutral formaldehyde

(CH₂O) molecule from the molecular ion, a common fragmentation pathway for methoxy-

substituted aromatic compounds.

Experimental Protocol for Mass Spectrometry
Step-by-Step Protocol (Electrospray Ionization - ESI):

Sample Preparation: Prepare a dilute solution of 2,6-dimethoxyisonicotinic acid in a suitable

solvent such as methanol or acetonitrile, with the addition of a small amount of formic acid or

ammonium hydroxide to promote ionization.[7]

Instrumentation: Introduce the sample solution into an ESI-mass spectrometer via direct

infusion or through a liquid chromatography (LC) system.

Data Acquisition: Acquire the mass spectrum in either positive or negative ion mode. In

positive mode, the [M+H]⁺ ion would be expected at m/z 184. In negative mode, the [M-H]⁻

ion would be expected at m/z 182.

Tandem MS (MS/MS): For further structural information, select the precursor ion ([M+H]⁺ or

[M-H]⁻) and subject it to collision-induced dissociation (CID) to generate a fragment ion

spectrum.
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Workflow for Mass Spectrometry Analysis:

Sample Preparation
Data Acquisition Data Analysis

Prepare Dilute
Solution Acquire Full Scan MS Acquire MS/MS Analyze Fragmentation

Click to download full resolution via product page

Caption: Workflow for mass spectrometry sample preparation, data acquisition, and analysis.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive and self-validating

framework for the characterization of 2,6-dimethoxyisonicotinic acid. The combination of NMR,

IR, and MS techniques allows for an unambiguous confirmation of its molecular structure. The

detailed protocols and data interpretations herein serve as a valuable resource for researchers

working with this compound, ensuring scientific rigor and reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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